Cas no 1898319-28-2 (tert-butyl N-5-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate
• CAS No: 1898319-28-2
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 5941526
• PubChem ID: 117491706
• Update Time: 2025-08-03

tert-butyl N-5-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate
• EN300-1873584
• tert-butyl N-[5-(1-aminocyclohexyl)-2-hydroxyphenyl]carbamate
• 1898319-28-2

• Inchi： 1S/C17H26N2O3/c1-16(2,3)22-15(21)19-13-11-12(7-8-14(13)20)17(18)9-5-4-6-10-17/h7-8,11,20H,4-6,9-10,18H2,1-3H3,(H,19,21)
• InChI Key： CZTKKFFLBLYAFO-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1NC(=O)OC(C)(C)C)C1(CCCCC1)N

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-5-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate

Research Brief on tert-butyl N-5-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate (CAS: 1898319-28-2)

In recent years, the compound tert-butyl N-5-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate (CAS: 1898319-28-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets. The tert-butyl carbamate group and the aminocyclohexyl moiety are critical for its bioactivity, making it a valuable scaffold in drug discovery.

Recent studies have focused on the synthesis and optimization of tert-butyl N-5-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route for this compound, highlighting its improved yield and purity. The study also explored its potential as a precursor for more complex molecules targeting protein-protein interactions, which are often challenging to modulate with traditional small-molecule approaches.

In addition to its synthetic utility, tert-butyl N-5-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate has been investigated for its role in modulating enzymatic activity. Preliminary in vitro assays demonstrated its ability to inhibit specific kinases involved in inflammatory pathways, suggesting potential applications in autoimmune diseases. Researchers are now optimizing its selectivity and potency to reduce off-target effects, a critical step in its development as a therapeutic agent.

Another area of interest is the compound's potential in central nervous system (CNS) disorders. A 2024 study published in ACS Chemical Neuroscience reported that derivatives of tert-butyl N-5-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate exhibited neuroprotective effects in animal models of neurodegenerative diseases. These findings underscore its versatility and the need for further mechanistic studies to elucidate its mode of action.

Despite these promising developments, challenges remain in the clinical translation of tert-butyl N-5-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance this compound toward clinical trials.

In conclusion, tert-butyl N-5-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate (CAS: 1898319-28-2) represents a compelling case study in modern drug discovery. Its multifaceted applications, from kinase inhibition to neuroprotection, highlight its potential as a versatile scaffold. Continued research and optimization will be crucial to unlocking its full therapeutic potential and addressing unmet medical needs.